4-Cyclopropoxy-2-methoxy-N-methylaniline

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-methoxy-N-methylaniline
• InChI: InChI=1S/C11H15NO2/c1-12-10-6-5-9(7-11(10)13-2)14-8-3-4-8/h5-8,12H,3-4H2,1-2H3
• InChI Key: KISQFVPTADZQIJ-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=C1)OC2CC2)OC

Description

This compound is a secondary amine featuring a methoxy (–OCH₃) group at the para position and an N-methyl (–NHCH₃) substituent. It is classified as a skin/eye irritant (Category 2) and exhibits specific target organ toxicity (Category 3), requiring precautions like ventilation, gloves, and eye protection during handling .

The cyclopropoxy (–O-C₃H₅) group in 4-Cyclopropoxy-2-methoxy-N-methylaniline introduces steric and electronic differences compared to simpler alkoxy substituents. Such modifications can influence reactivity, solubility, and intermolecular interactions, as seen in related aromatic amines.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2-methoxy-N-methylaniline typically involves the reaction of 4-methoxyaniline with cyclopropyl bromide under basic conditions. The reaction is carried out in the presence of a base such as potassium carbonate in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures . The reaction proceeds via nucleophilic substitution, where the methoxy group on the aniline ring facilitates the attack on the cyclopropyl bromide.

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-2-methoxy-N-methylaniline follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity. The use of continuous flow reactors and automated systems ensures consistent production quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-methoxy-N-methylaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding quinones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy or cyclopropoxy groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF for nucleophilic substitution.

Major Products Formed

Oxidation: Quinones.

Reduction: Amines.

Substitution: Various substituted anilines depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxy-2-methoxy-N-methylaniline is used in various scientific research fields, including:

Chemistry: As an intermediate in the synthesis of complex organic molecules.

Biology: In the study of enzyme inhibition and protein-ligand interactions.

Industry: Used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-methoxy-N-methylaniline involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator, depending on the target and the context of the reaction. The cyclopropoxy and methoxy groups play a crucial role in the binding affinity and specificity of the compound towards its targets.

Comparison with Similar Compounds

4-Methoxy-2-methyl-N-(o-tolyl)aniline

• Structure : Features a methoxy group at C4, methyl at C2, and an N-(o-tolyl) substituent.
• Synthesis : Prepared via Pd-catalyzed coupling of 4-methoxy-2-methylaniline with 2-bromotoluene (yield: ~70–80%) .
• Key Differences :
  • The N-(o-tolyl) group introduces ortho-substitution effects, increasing steric hindrance compared to N-methyl.
  • The methyl group at C2 may restrict rotational freedom, altering crystal packing .

2-(4-Methoxy-2-methylanilin)

• Structure : Contains methoxy (C4) and methyl (C2) groups with a trans-configured backbone.
• Crystal Structure : Stabilized by weak C–H···O hydrogen bonds, with an all-trans conformation in the C–C–C–N–C backbone .
• Methyl at C2 enhances planarity, favoring π-stacking interactions absent in N-methyl derivatives.

N-Methylanthranilic Acid (C₈H₉NO₂)

• Structure : Carboxylic acid (–COOH) at C2 and N-methylamine (–NHCH₃).
• Properties : Polar due to the –COOH group, enabling hydrogen bonding and higher solubility in aqueous media compared to alkoxy-substituted analogs .
• Key Differences :
  • Acidic functionality enables salt formation, unlike neutral 4-Methoxy-N-methylaniline.
    
    – Bioactivity: Often used in pharmaceuticals, contrasting with alkoxy amines’ roles in agrochemicals .

Data Tables: Structural and Functional Comparisons

Research Findings and Implications

• Electronic Effects : Methoxy groups are electron-donating, enhancing aromatic ring reactivity toward electrophilic substitution, whereas cyclopropoxy may exhibit unique electronic profiles due to ring strain.
• Safety Profiles : N-methylation generally reduces toxicity compared to primary amines but requires careful handling due to residual irritancy .